Cas no 5340-53-4 (8-Pentadecanol,8-heptyl-)

• Product Name: 8-Pentadecanol,8-heptyl-
• CAS No: 5340-53-4
• MF: C₂₂H₄₆O
• MW: 326.600047588348
• CID: 382285
• PubChem ID: 219513
• Update Time: 2025-04-19

8-Pentadecanol,8-heptyl- Chemical and Physical Properties

Names and Identifiers

• 8-Pentadecanol,8-heptyl-
• 8-heptylpentadecan-8-ol
• 8-HEPTYL-8-PENTADECANOL
• 8-heptyl-pentadecan-8-ol
• AC1L56W9
• AC1Q77CH
• AR-1H4591
• CTK4J7914
• NSC920
• Tri(n-heptyl)carbinol
• triheptylmethanol
• Triheptylcarbinol
• NSC-920
• 5340-53-4
• DTXSID90277128

• Inchi： 1S/C22H46O/c1-4-7-10-13-16-19-22(23,20-17-14-11-8-5-2)21-18-15-12-9-6-3/h23H,4-21H2,1-3H3
• InChI Key： CTXSMOGGQQVIQK-UHFFFAOYSA-N
• SMILES： OC(CCCCCCC)(CCCCCCC)CCCCCCC

Computed Properties

• Exact Mass: 326.35508
• Monoisotopic Mass: 326.355
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 18
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.839
• Boiling Point: 374.8°Cat760mmHg
• Flash Point: 169.7°C
• Refractive Index: 1.454
• PSA: 20.23
• LogP: 7.79900